3-bromo-2-hydroxy-4-methylbenzoic acid
Overview
Description
3-Bromo-4-methylbenzoic acid has been used in the synthesis of biphenyl amides, 2-benzazepine-4-acetic acid derivative, as an analog of the potent, nonpeptide GPIIb/IIIa antagonist, O-spiro C-aryl glucosides . It is also used as a catalytic agent and petrochemical additive .
Synthesis Analysis
The synthesis of 3-bromo-2-hydroxy-4-methylbenzoic acid involves several steps. It has been used in the synthesis of biphenyl amides, 2-benzazepine-4-acetic acid derivative . The radical mechanism was emphasized in order to show that this methodology can be used without the presence of expensive and sophisticated reactors or lamps .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula: Br (CH3)C6H3COOH . It has a molecular weight of 215.04 .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve several steps . It has been used in the synthesis of biphenyl amides, 2-benzazepine-4-acetic acid derivative .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 152-156 °C (lit.) . It is soluble in methanol but insoluble in water .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-hydroxy-4-methylbenzoic acid involves the bromination of 2-hydroxy-4-methylbenzoic acid followed by oxidation of the resulting 3-bromo-2-hydroxy-4-methylbenzoic acid.", "Starting Materials": [ "2-hydroxy-4-methylbenzoic acid", "bromine", "acetic acid", "sodium acetate", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-hydroxy-4-methylbenzoic acid in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring until the solution turns yellow.", "Step 3: Add sodium acetate to the solution to neutralize excess bromine.", "Step 4: Filter the solution to obtain the solid product, 3-bromo-2-hydroxy-4-methylbenzoic acid.", "Step 5: Dissolve the solid product in acetic acid.", "Step 6: Add hydrogen peroxide to the solution while stirring until the solution turns clear.", "Step 7: Heat the solution to 60-70°C for 1 hour.", "Step 8: Cool the solution and filter the solid product.", "Step 9: Wash the solid product with water and dry to obtain the final product, 3-bromo-2-hydroxy-4-methylbenzoic acid." ] } | |
| 854452-61-2 | |
Molecular Formula |
C8H7BrO3 |
Molecular Weight |
231 |
Purity |
95 |
Origin of Product |
United States |
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